Cas no 2172072-49-8 (3-(1-amino-2-methylcyclopropyl)pentan-3-ol)

• Product Name: 3-(1-amino-2-methylcyclopropyl)pentan-3-ol
• CAS No: 2172072-49-8
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6405193
• PubChem ID: 165736019
• Update Time: 2025-09-28

3-(1-amino-2-methylcyclopropyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2-methylcyclopropyl)pentan-3-ol
• 2172072-49-8
• EN300-1647327

• Inchi： 1S/C9H19NO/c1-4-8(11,5-2)9(10)6-7(9)3/h7,11H,4-6,10H2,1-3H3
• InChI Key： GTGXKBZPDRFLCE-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C1(CC1C)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(1-amino-2-methylcyclopropyl)pentan-3-ol

Professional Introduction to 3-(1-amino-2-methylcyclopropyl)pentan-3-ol (CAS No. 2172072-49-8)

3-(1-amino-2-methylcyclopropyl)pentan-3-ol is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized molecular structure. This compound, identified by the CAS number 2172072-49-8, has garnered attention due to its potential applications in drug discovery and development. The presence of both amino and hydroxyl functional groups, along with a cyclopropyl moiety, makes it a versatile scaffold for synthesizing novel bioactive molecules.

The molecular structure of 3-(1-amino-2-methylcyclopropyl)pentan-3-ol consists of a five-carbon chain terminated with a hydroxyl group, attached to a cyclopropyl ring substituted with a methyl group and an amino group at the adjacent carbon. This arrangement contributes to the compound's unique stereochemistry and reactivity, which are critical factors in its utility as a building block in medicinal chemistry. The compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it valuable for constructing more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage structural motifs found in natural products and bioactive small molecules. The cyclopropyl group, in particular, is a feature commonly observed in biologically active compounds and has been associated with various pharmacological effects. Research has shown that cyclopropane derivatives can exhibit potent activity against a range of targets, including enzymes and receptors involved in disease pathways. The incorporation of such motifs into drug candidates can enhance their binding affinity and selectivity.

One of the key areas where 3-(1-amino-2-methylcyclopropyl)pentan-3-ol shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that specifically interact with kinase active sites, researchers aim to develop drugs that can modulate these pathways effectively. The unique structural features of 3-(1-amino-2-methylcyclopropyl)pentan-3-ol make it an attractive candidate for further exploration as a kinase inhibitor lead.

Furthermore, the compound's amino group provides opportunities for further functionalization through techniques such as coupling reactions with carboxylic acids or other electrophiles. This flexibility allows chemists to modify the molecule's properties, tailoring it for specific biological activities. For instance, peptidomimetics—molecules designed to mimic the structure and function of natural peptides—often rely on such modifications to achieve high affinity binding to biological targets.

The hydroxyl group at the end of the five-carbon chain also contributes to the compound's potential utility. Hydroxyl groups are common in many bioactive molecules and can participate in hydrogen bonding interactions, which are essential for binding to biological targets. Additionally, they can be used as points of attachment for other functional groups or for solubility modulation.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental studies. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been employed to explore the interactions between 3-(1-amino-2-methylcyclopropyl)pentan-3-ol and potential targets like kinases or receptors. These studies have provided valuable insights into how the compound might behave within a biological context and have guided efforts to optimize its structure for improved activity.

In addition to its potential as a drug lead, 3-(1-amino-2-methylcyclopropyl)pentan-3-ol may also find applications in materials science and industrial chemistry. Its complex structure and reactivity make it a suitable candidate for synthesizing novel polymers or specialty chemicals with unique properties. For instance, derivatives of this compound could be used to create materials with enhanced mechanical strength or thermal stability.

The synthesis of 3-(1-amino-2-methylcyclopropyl)pentan-3-ol presents several challenges due to its intricate stereochemistry. However, recent developments in synthetic methodology have made it more feasible to produce this compound on a laboratory scale. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been particularly useful in constructing the desired stereocenters with high enantioselectivity. These advances have opened up new possibilities for exploring the compound's potential applications.

The future direction of research on 3-(1-amino-2-methylcyclopropyl)pentan-3-ol will likely focus on expanding its structural diversity through combinatorial chemistry and library synthesis approaches. By generating large collections of related compounds, researchers can rapidly screen for novel bioactivities and identify promising candidates for further development. Additionally, exploring new synthetic routes may help overcome current limitations and enable more efficient production methods.

In conclusion, 3-(1-amino-2-methylcyclopropyl)pentan-3-ol (CAS No. 2172072-49-8) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules, particularly kinase inhibitors. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play an important role in the discovery and development of new therapeutic agents.